1-[1,1'-Biphenyl]-4-yl-3-(4-fluoroanilino)-1-propanone

• IUPAC Name: 3-(4-fluoroanilino)-1-(4-phenylphenyl)propan-1-one
• InChI: InChI=1S/C21H18FNO/c22-19-10-12-20(13-11-19)23-15-14-21(24)18-8-6-17(7-9-18)16-4-2-1-3-5-16/h1-13,23H,14-15H2
• InChI Key: FCBNWNOELVJPRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)CCNC3=CC=C(C=C3)F
• Molecular Formula: C21H18FNO
• Molecular Weight: 319.4 g/mol
• CAS No.: 279672-36-5

Description

4-Fluoroaniline is an organofluorine compound with the formula FC6H4NH2. It’s a colorless liquid and one of three isomers of fluoroaniline. It’s used as a precursor to various potential and real applications. Biphenyl, also known as diphenyl or phenylbenzene, is an organic compound that forms colorless crystals.

Synthesis Analysis

4-Fluoroaniline can be prepared by the hydrogenation of 4-nitrofluorobenzene.

Molecular Structure Analysis

The molecular formula of 4-Fluoroaniline is C6H6FN. Its average mass is 111.117 Da and its monoisotopic mass is 111.048424 Da.

Chemical Reactions Analysis

4-Fluoroaniline is used as a common building block in medicinal chemistry and related fields. For example, it is a precursor to the fungicide fluoroimide.

Physical and Chemical Properties Analysis

4-Fluoroaniline is a colorless liquid with a density of 1.1725 g/cm^3. It has a melting point of -1.9 °C and a boiling point of 188 °C.

Scientific Research Applications

Enantioselective Synthesis

One application of compounds structurally related to 1-[1,1'-Biphenyl]-4-yl-3-(4-fluoroanilino)-1-propanone is in enantioselective synthesis. For instance, 3-Chloro-1-phenyl-1-propanol, a compound with a similar structure, is used as a chiral intermediate in antidepressant drug synthesis. The asymmetric synthesis involves microbial reductases, highlighting the relevance of such compounds in producing enantiomerically pure pharmaceuticals (Choi et al., 2010).

Microwave-Assisted Synthesis

Another application is in microwave-assisted synthesis processes. For example, derivatives of flurbiprofen, a compound closely related to this compound, have been synthesized using microwave irradiation. This method demonstrates an efficient approach to synthesizing compounds with potential analgesic properties (Zaheer et al., 2021).

PET Radiopharmaceutical Production

In the field of medical imaging, related compounds have been used in the automated synthesis of PET radiopharmaceuticals. For instance, a study demonstrated the synthesis of a compound using a two-step-one-pot procedure, underlining the potential of such compounds in diagnostic imaging (Luo et al., 2019).

Stereoselective Oxirane Formation

Compounds similar to this compound have been used in stereoselective oxirane formation. This application is crucial in the synthesis of complex molecules with specific stereochemistry, a fundamental aspect in drug synthesis and development (Arnone et al., 1995).

Synthesis of Cytotoxic Agents

Moreover, derivatives of these compounds have been explored for their potential as cytotoxic agents. This illustrates the importance of such compounds in developing new chemotherapeutic agents (Mete et al., 2007).

Safety and Hazards

4-Fluoroaniline may cause irritation to skin, eyes, and mucous membranes. It may be toxic if ingested.

Future Directions

As a precursor to various potential and real applications, 4-Fluoroaniline has been evaluated for the production of ligands for homogeneous catalysis. It’s a common building block in medicinal chemistry and related fields, suggesting its potential for future applications in these areas.

Mechanism of Action

Target of Action

The primary target of this compound is the Bcl-2-like protein 1 . This protein plays a crucial role in regulating cell death by inhibiting apoptosis, making it a significant target in many types of cancer research .

Biochemical Pathways

Given its potential target, it’s likely that it impacts pathways related to apoptosis and cell survival .

Pharmacokinetics

The compound’s solubility, stability, and molecular weight can influence its bioavailability .

Result of Action

The molecular and cellular effects of this compound’s action are likely related to increased apoptosis in cells where the Bcl-2-like protein 1 is inhibited . This could potentially slow the growth of certain types of cancer cells.